Tribenuron-methyl
Overview
Description
Tribenuron-methyl (TBM) is a member of the sulfonylurea herbicide family. It is a relatively polar, weak, acidic compound that is soluble in water . It is a sulfonylurea herbicide that inhibits the biosynthesis of branched amino acids in sensitive plants by competitively binding to the enzyme system which catalyzes the formation of these amino acids, the acetolactate synthase (ALS) .
Synthesis Analysis
The synthesis process of tribenuron-methyl adopts an isocyanate route. Methyl orthoformate benzenesulfonamide and oxalyl chloride react to obtain 2-methoxycarbonylbenzenesulfonyl isocyanate. The generated 2-methoxycarbonylbenzenesulfonyl isocyanate reacts with methyl triazine to generate tribenuron-methyl .Molecular Structure Analysis
The molecular formula of tribenuron-methyl is C15H17N5O6S. It has an average mass of 395.390 Da and a monoisotopic mass of 395.089966 Da .Chemical Reactions Analysis
Tribenuron-methyl acts by inhibiting sulfonylurea acetolactate synthase (ALS), which reduces isoleucine, leucine, and valine biosynthesis . It is also reported that the Trp-574-Leu mutation and P450-mediated enhanced metabolism coexist in S. conoidea to generate tribenuron-methyl resistance .Physical And Chemical Properties Analysis
Tribenuron-methyl appears as white to light brown colorless crystals. It has a density of 1.4143 (rough estimate), a melting point of 141°C, and a water solubility of 55 g l -1 (25 °C) .Scientific Research Applications
Herbicide in Crop Production
Tribenuron-methyl (TBM) is widely used as a herbicide in crop production. It is particularly effective in controlling weeds in various crops such as winter and spring cereals (wheat, barley, oat, rye, triticale, durum, spelt), pasture, and sunflower .
Slow-Release Formulations
Researchers have developed slow-release formulations of TBM embedded in a degradable matrix. This formulation has shown higher efficacy (92.3%) compared to the traditional post-emergence spray (15.4%). The slow-release formulation allows for long-duration functioning of this herbicide in soil .
Weed Control in Wheat Production
Field trials have demonstrated the efficacy of controlled-release TBM formulations in controlling weeds in wheat production. This approach has shown to be more effective than spraying seedlings with the free form of the herbicide .
Resistance in Cleavers
Studies have shown that cleavers (Galium aparine L.) have developed resistance to TBM. The resistance frequency and distribution have been evaluated across different populations, revealing a significant percentage of TBM-resistant cleavers .
Biodegradation in Soil
TBM is subject to biodegradation in soil, mediated by microbial activity. This process plays a key role in TBM removal from polluted soil, addressing concerns about its phytotoxicity to rotating crops .
Impact on Crop Yield and Quality
The use of TBM has been associated with improved crop yield and quality. For instance, wheat treated with embedded TBM yielded higher (3360±40 kg/ha) compared to those sprayed with the traditional formulation (3250±50 kg/ha). The grain produced was of high quality and classified as Grade 1 food grain .
Safety And Hazards
Tribenuron-methyl may cause an allergic skin reaction and damage to organs through prolonged or repeated exposure. It is very toxic to aquatic life with long-lasting effects . It is advised to avoid contact with skin and eyes, avoid breathing dust or spray mist, and not to eat, drink, or smoke while using .
Future Directions
properties
IUPAC Name |
methyl 2-[[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)-methylcarbamoyl]sulfamoyl]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O6S/c1-9-16-13(18-14(17-9)26-4)20(2)15(22)19-27(23,24)11-8-6-5-7-10(11)12(21)25-3/h5-8H,1-4H3,(H,19,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLCQZHSMCYCDJL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC(=N1)OC)N(C)C(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O6S |
Source
|
| Record name | TRIBENURON-METHYL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/18238 | |
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| Record name | TRIBENURON-METHYL | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1359 | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8024101 |
Source
|
| Record name | Tribenuron-methyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8024101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
395.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Tribenuron-methyl appears as colorless crystals. Non corrosive. Used as an herbicide., Brown solid; [ICSC] Off-white or light brown solid; [HSDB] Colorless solid; [CAMEO] Light beige solid; [MSDSonline], BROWN SOLID IN VARIOUS FORMS. |
Source
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| Record name | TRIBENURON-METHYL | |
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Solubility |
Low solubility in organic solvents, Solubility in acetone, 3.91X107 mg/L; acetonitrile, 4.64X10+7 mg/L; ethylhexane, 1.63X10+7 mg/L; ethyl acetate, 1.63X10+7 mg/L; n-heptane, 20800 mg/L; methanol, 2.59X10+6 mg/L, all at 20 °C, In water, 50 mg/L at pH 5; 2,040 mg/L at pH 7 and 18,300 mg/L at pH 9, all at 20 °C, Solubility in water: good |
Source
|
| Record name | TRIBENURON-METHYL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6851 | |
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| Record name | TRIBENURON-METHYL | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1359 | |
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Density |
1.46 at 20 °C, Relative density (water = 1): 1.5 |
Source
|
| Record name | TRIBENURON-METHYL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6851 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Vapor Pressure |
3.9X10-10 mm Hg at 25 °C |
Source
|
| Record name | TRIBENURON-METHYL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6851 | |
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Product Name |
Tribenuron-methyl | |
Color/Form |
Off-white powder, Light brown solid | |
CAS RN |
101200-48-0 |
Source
|
| Record name | TRIBENURON-METHYL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/18238 | |
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| Record name | Tribenuron-methyl [ISO] | |
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| Record name | tribenuron-methyl (ISO); methyl 2-[N-(4-methoxy-6-methyl-1,3,5-triazin-2-yl)-N-methylcarbamoylsulfamoyl]benzoate | |
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| Record name | Benzoic acid, 2-[[[[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)methylamino]carbonyl]amino]sulfonyl]-, methyl ester | |
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Melting Point |
141 °C |
Source
|
| Record name | TRIBENURON-METHYL | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1359 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary mechanism of action of Tribenuron-methyl?
A1: Tribenuron-methyl is an acetolactate synthase (ALS)-inhibiting herbicide. It binds to the ALS enzyme, a crucial enzyme in plants and some microorganisms, and inhibits its activity. [, , ]
Q2: What are the downstream consequences of ALS inhibition by Tribenuron-methyl?
A2: ALS is essential for the biosynthesis of branched-chain amino acids (BCAAs) like valine, leucine, and isoleucine. Inhibition of ALS by Tribenuron-methyl disrupts BCAA production, leading to stunted growth and eventually the death of susceptible plants. [, , ]
Q3: What is the molecular formula and weight of Tribenuron-methyl?
A3: The molecular formula of Tribenuron-methyl is C15H17N5O6S, and its molecular weight is 395.4 g/mol. []
Q4: How do soil type and pH affect the persistence of Tribenuron-methyl?
A4: Research suggests that while soil texture has a minimal impact on the phytotoxicity of Tribenuron-methyl, soil pH plays a significant role. Phytotoxicity increases with increasing soil pH. [] This is consistent with the acidic nature of the compound, leading to potentially longer persistence in higher pH environments.
Q5: Do different mutations in the ALS enzyme confer varying levels of resistance to Tribenuron-methyl in weeds?
A6: Yes, research has shown that specific ALS mutations confer different levels of resistance to Tribenuron-methyl and other ALS-inhibiting herbicides in weed species like Flixweed (Descurainia sophia) and Catchweed Bedstraw (Galium aparine). [, ]
Q6: What are the primary mechanisms of resistance to Tribenuron-methyl observed in weed species?
A6: Two main mechanisms of resistance have been identified:
- Target-site resistance (TSR): This involves mutations in the ALS gene, leading to reduced sensitivity of the ALS enzyme to Tribenuron-methyl. [, , , ]
- Non-target-site resistance (NTSR): This includes enhanced herbicide metabolism, often mediated by cytochrome P450 enzymes, that detoxify Tribenuron-methyl. [, ]
Q7: Does resistance to Tribenuron-methyl confer cross-resistance to other herbicides?
A8: Yes, cross-resistance to other ALS-inhibiting herbicides, such as metsulfuron-methyl, chlorsulfuron, and thifensulfuron-methyl, has been observed in Tribenuron-methyl-resistant weed populations. [, , , ]
Q8: What is the acute toxicity of Tribenuron-methyl to aquatic organisms?
A9: Studies have shown that Tribenuron-methyl exhibits acute toxicity to various fish species, including Silver Carp (Hypophthalmicthys molitrix), Common Carp (Cyprinus carpio), and Caspian Roach (Rutilus rutilus caspicus). [] This highlights the potential risk of water contamination to aquatic ecosystems.
Q9: How do surfactants and sensitizers impact the photodegradation of Tribenuron-methyl in water?
A10: Research indicates that both non-ionic surfactants (like Tween-80 and Triton X-100) and sensitizers (like riboflavin) significantly enhance the photodegradation rate of Tribenuron-methyl under sunlight and UV light. [] This suggests that these agents can potentially be used to manage the environmental persistence of the herbicide.
Q10: Are there alternative weed management strategies available for controlling Tribenuron-methyl-resistant weeds?
A11: Integrated weed management strategies, including alternative herbicides with different modes of action (like 2,4-D, fluroxypyr, and carfentrazone-ethyl), crop rotation, and mechanical weed control, are crucial for managing resistant weed populations. [, , ]
Q11: What analytical techniques are commonly employed to study Tribenuron-methyl?
A11: Researchers utilize various analytical methods, including:
- High-performance liquid chromatography (HPLC): To quantify Tribenuron-methyl concentrations in various matrices. []
- Liquid chromatography-mass spectrometry (LC-MS): To study the metabolism of Tribenuron-methyl in plants and soil. []
- Enzyme assays: To assess the activity of ALS and other enzymes involved in Tribenuron-methyl resistance. [, ]
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